1-(3-(Methylsulfonyl)phenyl)pentan-1-aminehcl
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Description
1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride is a chemical compound with the molecular formula C12H19NO2S It is known for its unique structure, which includes a methylsulfonyl group attached to a phenyl ring, linked to a pentan-1-amine chain
Properties
Molecular Formula |
C12H19NO2S |
|---|---|
Molecular Weight |
241.35 g/mol |
IUPAC Name |
1-(3-methylsulfonylphenyl)pentan-1-amine |
InChI |
InChI=1S/C12H19NO2S/c1-3-4-8-12(13)10-6-5-7-11(9-10)16(2,14)15/h5-7,9,12H,3-4,8,13H2,1-2H3 |
InChI Key |
VJOLWKVOXVESGB-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(C1=CC(=CC=C1)S(=O)(=O)C)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride involves several steps. One common synthetic route includes the following steps:
Starting Material: The synthesis begins with the preparation of 3-(methylsulfonyl)benzaldehyde.
Formation of Intermediate: The benzaldehyde is then subjected to a Grignard reaction with pentylmagnesium bromide to form 1-(3-(methylsulfonyl)phenyl)pentan-1-ol.
Amination: The alcohol is converted to the corresponding amine using a suitable amination reagent such as ammonia or an amine.
Hydrochloride Formation: Finally, the amine is treated with hydrochloric acid to form the hydrochloride salt of 1-(3-(methylsulfonyl)phenyl)pentan-1-amine.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques.
Chemical Reactions Analysis
1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfone derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.
Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under suitable conditions.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: The compound is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
1-(3-(Methylsulfonyl)phenyl)pentan-1-amine hydrochloride can be compared with other similar compounds, such as:
1-(3-(Methylsulfonyl)phenyl)butan-1-amine: This compound has a shorter carbon chain, which may affect its chemical and biological properties.
1-(3-(Methylsulfonyl)phenyl)hexan-1-amine: This compound has a longer carbon chain, which may influence its solubility and reactivity.
1-(3-(Methylsulfonyl)phenyl)propan-1-amine: This compound has an even shorter carbon chain, leading to different physical and chemical characteristics.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
